Cas no 63721-99-3 (Acetic acid, [(2-hexyldecyl)oxy]-, dodecyl ester)

• Product Name: Acetic acid, [(2-hexyldecyl)oxy]-, dodecyl ester
• CAS No: 63721-99-3
• MF: C₃₀H₆₀O₃
• MW: 468.795610427856
• CID: 1656496
• PubChem ID: 71380941
• Update Time: 2025-04-21

Acetic acid, [(2-hexyldecyl)oxy]-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-hexyldecyl)oxy]-, dodecyl ester
• dodecyl 2-(2-hexyldecoxy)acetate
• DTXSID30803425
• Dodecyl [(2-hexyldecyl)oxy]acetate
• 63721-99-3

• Inchi： 1S/C30H60O3/c1-4-7-10-13-15-16-17-18-20-23-26-33-30(31)28-32-27-29(24-21-12-9-6-3)25-22-19-14-11-8-5-2/h29H,4-28H2,1-3H3
• InChI Key： XCWAEABQEZUNDY-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCCCCCCCCCCCC)CC(CCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 468.4545
• Monoisotopic Mass: 468.45424577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 28
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53